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Compound of Interest

1-Chloro-2-
Compound Name:
(dimethoxymethyl)benzene

CAS No.: 70380-66-4

Cat. No.: B1349112

Get Quote

Executive Summary & Core Directive

Do not dispose of 1-Chloro-2-(dimethoxymethyl)benzene (CAS 5451-83-2) in standard
organic solvent waste streams without verifying pH compatibility.

This compound is an acetal.[1] While stable under neutral or basic conditions, it undergoes
rapid exothermic hydrolysis upon contact with acids, releasing 2-chlorobenzaldehyde (a
lachrymator and irritant) and methanol (flammable).

Immediate Action Plan:
o Segregate: Classify as Halogenated Organic Waste.
¢ |solate: Ensure the waste container is free of acidic residues.

o Label: Explicitly mark as "Halogenated" and "Acid-Sensitive."

Chemical Profile & Hazard Identification

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1349112#bc-rfq
https://www.benchchem.com/product/b1349112/docs?utm_src=pdf-body#proper-disposal-procedures-1-chloro-2-dimethoxymethyl-benzene
https://jurnal.unimed.ac.id/2012/index.php/jpk/article/download/17707/13173
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

To handle this chemical safely, you must understand its dual nature: it is both a halogenated
aromatic and a masked aldehyde.

Parameter Specification Operational Implication

Also known as 2-

) 1-Chloro-2- )
Chemical Name ] Chlorobenzaldehyde dimethyl
(dimethoxymethyl)benzene
acetal.
CAS Number 5451-83-2 Use this for waste manifesting.
Contains Chlorine; requires
Molecular Formula CoH11CIO2 ) o )
high-temp incineration.
) Combustible Liquid.[2][3] Treat
Flash Point ~90-100°C (Est.) o
as ignitable waste.
o ) N Hydrolyzes to form aldehydes
Reactivity Acid-Sensitive
and alcohols.
o ) ) o Prevent release into drains or
Toxicity Irritant, Aquatic Toxicity

waterways.

The "Why": Mechanism of Risk

Expert Insight: Many laboratory accidents occur not because of the chemical itself, but because
of its degradation products. Acetals are "protecting groups” for aldehydes. When you introduce
this compound to an acidic waste stream (common in organic synthesis labs), you trigger the
deprotection reaction.

Figure 1: Acid-Catalyzed Hydrolysis Risk This diagram illustrates why acid segregation is non-
negotiable. The reaction generates heat and changes the chemical profile of your waste
container.
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Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system. If you cannot complete a step (e.qg.,
cannot verify pH), you must stop and remediate before proceeding.

Phase 1: Pre-Disposal Stabilization

Goal: Ensure the chemical is chemically inert before it enters the waste stream.
e Check pH: If the material contains residual reaction mixture, test the pH.

e Quench (If Acidic): If pH < 7, slowly add saturated Sodium Bicarbonate (NaHCOs) or
Triethylamine (EtsN) until pH is neutral (7-8).

o Why: This prevents hydrolysis inside the waste drum.

Phase 2: Waste Stream Segregation

Goal: Compliance with EPA RCRA standards for halogenated solvents.
» Select Container: Use High-Density Polyethylene (HDPE) or Glass.

o Avoid: Metal cans if there is any risk of residual acidity, which could corrode the metal.
e Segregation: Do NOT mix with:

o Strong acids (HCI, H2SOa).

o Oxidizers (Peroxides, Nitric Acid).
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o Non-halogenated solvents (Acetone, Ethanol) unless your facility permits commingled
waste (most require separation to reduce disposal costs).

Phase 3: Labeling & Hand-off
e Labeling:

o Primary Tag: "Hazardous Waste - Halogenated Organic."

o Constituents: List "1-Chloro-2-(dimethoxymethyl)benzene" (95%) and any solvents
used.

o Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible.

o Storage: Store in a secondary containment tray in a cool, well-ventilated area until pickup.

Logistical Workflow: The Decision Matrix

Use this workflow to determine the correct waste stream destination.

Figure 2: Waste Stream Decision Matrix Follow this logic path to ensure regulatory compliance
and safety.
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Waste Generation:
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Emergency Contingencies

In the event of a spill or accidental exposure during disposal:

e Spill Response:
o Evacuate the immediate area if fumes (aldehyde odor) are present.
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

o Absorb: Use Vermiculite or Clay absorbents.
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= Warning: Do NOT use paper towels if the spill is acidic, as this can increase fire risk.
o Clean: Wash the area with a mild soap solution.

o Medical (First Aid):
o Skin: Wash with soap and water for 15 minutes.
o Eyes: Rinse cautiously with water for 15 minutes.

o Inhalation:[4] Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-dimethoxymethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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